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Abstract

The nucleus Samarium-152 (152Sm), with 62 protons and 90 neutrons, stands as a critical
benchmark in the study of nuclear structure. Positioned at the onset of the rare-earth region of
deformation, it exhibits a rapid transition from a near-spherical vibrational structure to a well-
deformed rotational one. This transitional character makes 1°2Sm an ideal laboratory for testing
and refining theoretical models of nuclear deformation. This guide provides an in-depth
analysis of the primary theoretical frameworks used to describe 1>2Sm, with a focus on the
Interacting Boson Model (IBM) and geometric collective models. It includes a compilation of key
guantitative data, detailed overviews of relevant experimental protocols, and logical diagrams
to illustrate the relationships between theoretical concepts and experimental validation.

Introduction to Nuclear Deformation in Samarium-
152

The shape of an atomic nucleus is not static or uniformly spherical. It is determined by the
complex interplay of collective and single-particle motions of its constituent nucleons. The
Samarium isotopes provide a classic example of a quantum phase transition (QPT). As
neutrons are added from N=82 to N=92, the nuclear ground state shape evolves from spherical
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(e.g., *8Sm) to permanently deformed and prolate (e.g., >*Sm). 152Sm, with N=90, lies
precisely at this transitional point, exhibiting characteristics of both vibrational and rotational
motion, making its structure a complex and compelling subject of study.[1][2] A key indicator of
this transition is the energy ratio Ra/2 = E(4*1)/E(2*1), which for 132Sm is approximately 3.01,
intermediate between the vibrational limit (~2.0) and the rotational limit (~3.33).[3]

Core Theoretical Models

Two major classes of models have been successfully applied to describe the collective states
and deformation in 132Sm: the algebraic Interacting Boson Model and the geometric collective
models.

The Interacting Boson Model (IBM)

The Interacting Boson Model (IBM) simplifies the complex shell model by treating pairs of
valence nucleons (protons and neutrons) as bosons.[4] These bosons can occupy states with
angular momentum L=0 (s-bosons) or L=2 (d-bosons). The model's Hamiltonian and transition
operators are then constructed from the creation and annihilation operators for these bosons.

e IBM-1: This version does not distinguish between proton and neutron bosons, providing a
simplified yet powerful framework for describing collective states.

e IBM-2: This version explicitly separates proton (N11) and neutron (Nv) bosons, offering a
more microscopic foundation.[5]

The IBM is particularly useful for its description of dynamical symmetries, which correspond to
specific geometric shapes:

o U(5) Symmetry: Describes the vibrations of a spherical nucleus.
e SU(3) Symmetry: Describes the rotations of an axially symmetric deformed nucleus (a rotor).

¢ O(6) Symmetry: Describes a gamma-unstable nucleus, soft with respect to triaxial
deformation.

1525m is a prime example of a nucleus that does not fit neatly into one of these limits. Instead, it
is best described as residing in the U(5)-SU(3) transitional region.[4] Furthermore, its properties
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are remarkably close to the predictions for the X(5) critical point symmetry, a special solution of
the Bohr Hamiltonian that describes the first-order phase transition between spherical and
axially deformed shapes.[3][6]

Geometric Collective Models

These models treat the nucleus as a deformable liquid drop, where the surface can undergo
collective vibrations and rotations. The shape is parameterized by the deformation parameters
B (related to the degree of quadrupole elongation) and y (describing the deviation from axial
symmetry). The model Hamiltonian describes the kinetic and potential energy of these
collective motions. While conceptually straightforward, these models can effectively describe
the energy levels and transition probabilities of rotational and vibrational bands.[7]

Quantitative Data Presentation

The following tables summarize key experimental data for 1>2Sm and compare them with
theoretical calculations from the Interacting Boson Model (IBM).

Table 1: Energy Levels of *>2Sm Bands

This table compares the experimental energy levels of the ground state band (gsb), beta band
(B1), and gamma band (y1) with results from an IBM-1 calculation. The beta band is built on the
first excited O+ state, and the gamma band is built on the first 2+ state not in the ground state
band.
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Experimental

IBM-1 Calculated

Level (Spin/Parity) Band
Energy (keV)[1][8] Energy (keV)[3]

2% gsb 121.78 122
4+, gsb 366.46 367
6*1 gsb 706.70 711
8*1 gsb 1125.46 1134
0*2 B1 684.77 685
2+2 B1 810.46 811
4*; B1 1023.20 1041
2%3 Y1 1085.87 1086
3+ ! 1233.87 1234
4+3 Y1 1371.60 1372

Table 2: Reduced E2 Transition Probabilities

Reduced electric quadrupole (E2) transition probabilities, B(E2), are a sensitive probe of

nuclear collectivity and deformation. Values are given in Weisskopf units (W.u.).

Experimental B(E2)! (W.u.)

IBM-1 Calculated B(E2)!

Transition
[9] (W.u.)[3]

2%1 - 0"1 148 £ 3 148
4+ - 2+ 210+ 10 210
6%1 - 4"1 240 + 20 231
8*1 - 6M1 250 + 30 237
2%2 - 0*1 25x0.2 2.6
2%3 - 0"1 45+04 4.5
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Table 3: Quadrupole Deformation Parameter (f32)

The quadrupole deformation parameter 32 quantifies the nuclear elongation. It can be derived
from B(E2) values or calculated within various theoretical models.[10][11]

Method B2 Value
From B(E2; 2*1 — 0+1)[10] 0.25
Interacting Boson Model (IBM) ~0.24
Relativistic-Hartree-Bogoliubov ~0.27
Triaxial Projected Shell Model (TPSM)[12] ~0.26

Experimental Protocols

The theoretical models are validated against experimental data obtained from a variety of
nuclear spectroscopy techniques. The following are overviews of key methodologies used to
study 152Sm.

Coulomb Excitation

Coulomb excitation is a powerful technique to probe collective nuclear structure without the

complications of nuclear reactions.[13][14]

e Principle: An incident beam of charged patrticles (e.g., alpha particles, heavy ions) is directed
at a target. At energies below the Coulomb barrier, the projectile interacts with the target
nucleus solely through the long-range electromagnetic force, exciting collective rotational

and vibrational states.[15]
e Methodology:

o Beam & Target: A beam of ions (e.g., #°Ar, >8Ni) is accelerated to an energy where the
projectile will not overcome the Coulomb barrier upon collision with a thin >2Sm target foil.

o Detection: Scattered projectiles and target nuclei are detected in particle detectors (e.g.,
silicon detectors) placed at various angles. This allows for the determination of the

scattering cross-section.
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o Gamma-Ray Spectroscopy: High-purity germanium (HPGe) detectors are arranged
around the target to detect the gamma rays emitted as the excited states in >2Sm decay.
[16]

o Analysis: The yield of gamma rays, measured in coincidence with the scattered particles,
is used to determine the excitation probability. This probability is directly related to the
electromagnetic matrix elements, from which B(E2) values and quadrupole moments can
be extracted.[15]

Inelastic Neutron Scattering (n, n'y)

Inelastic neutron scattering is particularly effective for studying low-spin, low-energy states.[17]
[18]

e Principle: Neutrons have no charge and thus do not experience a Coulomb barrier, allowing
them to excite the nucleus at very low energies. By scattering neutrons off a target, kinetic
energy is transferred to the nucleus, promoting it to an excited state.

o Methodology:

o Neutron Beam: A nearly monoenergetic beam of neutrons is produced, typically via a
reaction like 3H(p,n)3He in a Van de Graaff accelerator.

o Scattering: The neutron beam impinges on an enriched >2Sm sample.

o Gamma-Ray Detection: The de-excitation gamma rays are detected using HPGe
detectors. The energy of the incident neutron is varied, and the yield of each gamma ray is
measured as a function of neutron energy (an excitation function).

o Analysis: The threshold energy at which a gamma ray first appears corresponds to the
energy of the excited state. By measuring the angular distribution of the emitted gamma
rays relative to the beam direction, the spins of the levels and the multipolarities of the
transitions can be determined.[17] Doppler-Shift Attenuation Methods (DSAM) can also be
employed to measure the lifetimes of excited states.[17][19]

Visualizations
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The following diagrams illustrate key conceptual frameworks for understanding the theoretical
and experimental study of >2Sm.
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Caption: Symmetries of the Interacting Boson Model and the position of 1°2Sm.
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Caption: Workflow for studying nuclear deformation from experiment to theory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Theoretical Models of Samarium-152 Nuclear
Deformation: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085415#theoretical-models-of-samarium-152-
nuclear-deformation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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